Cas no 334971-42-5 (3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid
• CAS No: 334971-42-5
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• CID: 4712965
• Update Time: 2025-10-29

3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid
• 3-(2,4-difluoro-phenyl)-5-methyl-isoxazole-4-carboxylic acid
• LHXLDOWHTKNCDL-UHFFFAOYSA-N
• BC1141756
• 4-carboxy-5-methyl-3-(2,4-difluorophenyl)isoxazole
• 4-isoxazolecarboxylic acid, 3-(2,4-difluorophenyl)-5-methyl-

• Inchi： 1S/C11H7F2NO3/c1-5-9(11(15)16)10(14-17-5)7-3-2-6(12)4-8(7)13/h2-4H,1H3,(H,15,16)
• InChI Key： LHXLDOWHTKNCDL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C(C(=O)O)=C(C)ON=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Topological Polar Surface Area: 63.3

Additional information on 3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid

Comprehensive Overview of 3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 334971-42-5)

3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 334971-42-5) is a specialized heterocyclic carboxylic acid with significant applications in pharmaceutical and agrochemical research. This compound, featuring a difluorophenyl and methylisoxazole backbone, has garnered attention due to its unique structural properties and potential biological activities. Researchers and industry professionals frequently search for "3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid synthesis" or "CAS 334971-42-5 applications," highlighting its relevance in modern chemistry.

The molecular structure of 3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid includes a carboxylic acid functional group, which enhances its reactivity and utility in organic synthesis. The presence of fluorine atoms on the phenyl ring contributes to its stability and bioavailability, making it a valuable intermediate in drug development. Recent studies have explored its role in designing anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds.

In the agrochemical sector, 3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid is investigated for its potential as a pesticide intermediate. The difluorophenyl moiety is known to enhance the efficacy of crop protection agents, addressing global concerns about sustainable agriculture. Searches like "334971-42-5 agrochemical uses" reflect the compound's importance in this field.

From a synthetic perspective, CAS 334971-42-5 is often prepared via multistep organic reactions, including cyclization and fluorination processes. Its purity and yield are critical for downstream applications, prompting queries such as "how to purify 3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid." Advanced techniques like HPLC and NMR spectroscopy are commonly employed for quality control.

The market for 3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid is expanding, driven by its versatility in pharmaceutical and agrochemical research. Suppliers and manufacturers emphasize its high demand, particularly in regions with robust R&D infrastructure. Environmental and regulatory considerations also play a role, as researchers seek "eco-friendly synthesis of CAS 334971-42-5" to align with green chemistry principles.

In summary, 3-(2,4-Difluorophenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 334971-42-5) is a compound of growing significance across multiple industries. Its structural features, synthetic accessibility, and broad applicability make it a focal point for innovation. Whether you're exploring "biological activities of isoxazole derivatives" or "334971-42-5 suppliers," this compound offers a wealth of opportunities for scientific advancement.